Cas no 69205-79-4 (2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile)
2-Amino-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile is a heterocyclic compound featuring a fused pyrrolo[2,3-d]pyrimidine core with functional groups at the 2, 4, and 5 positions. This structure confers reactivity useful in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for nucleoside analogs and kinase inhibitors. The presence of both amino and cyano groups enhances its utility in further derivatization, while the oxo group contributes to hydrogen bonding interactions. Its rigid bicyclic framework offers stability, making it suitable for applications requiring precise molecular recognition. The compound is typically employed in research settings for developing bioactive molecules due to its balanced solubility and reactivity profile.
69205-79-4 structure
Product Name:2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile
CAS No:69205-79-4
MF:C7H5N5O
MW:175.147499799728
MDL:MFCD13178502
CID:502275
PubChem ID:135446206
Update Time:2025-06-07
2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-4,7-dihydro-4-oxo-3H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 2-Amino-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 2-Amino-4-oxo-4,7-dihydro-3H-pyrrolo-[2,3-d]pyrimidine-5-carbonitrile
- 3H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile,2-amino-4,7-dihydro-4-oxo-
- 2-Amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- 7-Cyano-7-deazaguanine
- PreQ0
- 3H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 2-amino-4,7-dihydro-4-oxo-
- 7-Cyano-7-carbaguanine
- 7-CN-7-deazaG
- preQ(0)
- 7-DEAZA-7-CYANO-GUANINE
- 1H-Pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 2-amino-4,7-dihydro-4-oxo-
- PQ0
- 7-Cyano-7-deazaguanine, PreQ0
- BCP10625
- BDBM50303507
- 06
- SCHEMBL94358
- CHEBI:45075
- DB03074
- AC-28226
- MFCD13178502
- FT-0746598
- AKOS028108667
- PD039210
- 69205-79-4
- CHEMBL577120
- 2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidine-5-carbonitrile
- AKOS016004831
- A9166
- Q27104544
- NS00070137
- 2-Amino-4-oxo-4 pound not7-dihydro-3H-pyrrolo[2 pound not3-d]pyrimidine-5-carbonitrile
- CS-W003845
- DS-11773
- DTXSID10332223
- SY028931
- GLXC-03681
- 2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile; 7-Cyano-7-deazaguanine; PreQ0; 2-Amino-4,7-dihydro-4-oxo-3H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
- DB-074144
- 2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile
-
- MDL： MFCD13178502
- Inchi： 1S/C7H5N5O/c8-1-3-2-10-5-4(3)6(13)12-7(9)11-5/h2H,(H4,9,10,11,12,13)
- InChI Key： FMKSMYDYKXQYRV-UHFFFAOYSA-N
- SMILES： O=C1C2C(C#N)=CNC=2N=C(N)N1
Computed Properties
- Exact Mass: 175.04900
- Monoisotopic Mass: 175.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107
- XLogP3: -1
Experimental Properties
- Color/Form: No data available
- Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: >300 ºC
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.905
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
- PSA: 111.35000
- LogP: 0.28628
2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Store at 4°C,-4At ℃Store…Better
2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| Chemenu | CM119065-100mg |
2-Amino-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile |
69205-79-4 | 95%+ | 100mg |
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| Chemenu | CM119065-250mg |
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| Chemenu | CM119065-5g |
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69205-79-4 | 95%+ | 5g |
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69205-79-4 | 95+% | 100mg |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SB233-250mg |
2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile |
69205-79-4 | 95+% | 250mg |
889CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SB233-5g |
2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile |
69205-79-4 | 95+% | 5g |
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2-Amino-4-oxo-3H,4H,7H-pyrrolo2,3-dpyrimidine-5-carbonitrile Related Literature
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Jihye Jung,Jan Braun,Tibor Czabany,Bernd Nidetzky Catal. Sci. Technol. 2019 9 842
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2. Specific inhibitors in vitamin biosynthesis. Part 10. Synthesis of 7- and 8-substituted 7-deazaguaninesColin L. Gibson,Kyuji Ohta,Klaus Paulini,Colin J. Suckling J. Chem. Soc. Perkin Trans. 1 1998 3025
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Yi Dai,Bi-Feng Yuan,Yu-Qi Feng RSC Chem. Biol. 2021 2 1096
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2015 32 1612
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Lifeng Yang,Siew Lee Koh,Peter W. Sutton,Zhao-Xun Liang Catal. Sci. Technol. 2014 4 2871
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